Cas no 887573-79-7 (1h-1,2,4-triazole-5-thiol)

• Product Name: 1h-1,2,4-triazole-5-thiol
• CAS No: 887573-79-7
• MF: C₂H₃N₃S
• MW: 101.130317926407
• MDL: MFCD00005229
• CID: 1929698
• PubChem ID: 2723802
• Update Time: 2025-10-29

1h-1,2,4-triazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1h-1,2,4-triazole-5-thiol
• AKOS000814165
• RUS62L885R
• AKOS000313121
• J-503787
• .DELTA.2-1,2,4-Triazoline-5-thione
• 3(5)-Mercapto-1,4-triazole
• AT12147
• 1,2,4-triazolium-3-thiolate
• DB-328915
• 1,2,4-Triazol-thiol-(3) [German]
• 1h-1,2,4-triazol-3-yl hydrosulfide
• 1,4-Triazole-3-thiol
• AFBBKYQYNPNMAT-UHFFFAOYSA-
• AO-090/25056001
• NSC 97089
• (4H)-1,2,4-TRIAZOLE-2-THIOL
• F1294-0001
• 1,4-Triazole-2-thiol
• 3-mercaptano-1,2,4-triazole
• 1,2,4-triazole-5 (4H)-thione
• F11230
• 5-Mercapto-1,3,4-triazole
• 3H-1,4-Triazole-3-thione, 1,2-dihydro-
• SY036776
• 1,2-dihydro-1,2,4-triazole-3-thione
• 2-MERCAPTO-1,3,4-TRIAZOLE
• delta2-1,2,4-Triazoline-5-thione
• DB-048104
• EINECS 221-656-6
• 1H-[1,2,4]-Triazole-3-thiol
• AKOS000271188
• 3-Mercapto-4H-1,2,4-triazole
• 1,2,4-Triazole-5-thiol
• CHEMBL5183220
• 1h-1,2,4-triazole-5(4h)-thione
• 1H-1,2,4-TRIAZOLO-3-MERCAPTAN
• 2,4-dihydro-3H-1,2,4-triazole-3-thione
• 1H-1,4-Triazole, 3-mercapto-
• 3179-31-5
• 1,5-dihydro-1,2,4-triazole-5-thione
• 5-mercapto-1,2,4-triazole
• 3-Thio-1H-1,2,4-triazole
• 1H-1,2,4-Triazole-3-mercaptan
• 1,3,4-Triazole-2-thiol
• 2-Mercapto-1,4-triazole
• 3-Mercapto-1H-1,4-triazole
• 1h-[1,2,4]triazole-3-thiol
• PS-9315
• 1,2,4-Triazole-3-thiol
• 3-Mercapto-4H-1,4-triazole
• 4H-1,2,4-Triazole-3-thiol (VAN)
• Q27288291
• 1,2,4-triazolethione
• MFCD00005229
• S-Triazole-3-thiol
• 3-mercapto-1
• 1,2,4-Triazole-3-thiol (VAN)
• EN300-17073
• 3-Mercapto-1,2,4-triazole
• UNII-RUS62L885R
• RS-0110
• 1H-1,2,4-triazol-5-thiol
• InChI=1/C2H3N3S/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
• 3-Mercapto-1H-1,2,4-triazole
• F1918-0058
• F1918-0018
• AKOS028108719
• HY-W012991
• 4H-[1,2,4]Triazole-3-thiol
• 1H-1,2,4-Triazole-3-thiol
• M0814
• 3(5)-Mercapto-1,2,4-triazole
• 3-mercapto-1h,2,4-triazole
• 1,4-Triazole-5-thiol
• 3-Mercapto-4H-[1,2,4]triazole
• STK386159
• SCHEMBL62313
• 2,4-Dihydro-[1,2,4]triazole-3-thione
• 1,3,4-Triazine-2-thiol
• ENT-61291
• 2,3-dihydro-1H-1,2,4-triazole-3-thione
• 4H-1,4-Triazole-3-thiol
• 2H-[1,2,4]Triazole-3-thiol
• ENT 61291
• .DELTA.2-1,4-Triazoline-5-thione
• AC-24287
• Z56871783
• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-
• F9995-0460
• AG-690/11353437
• 1H-1,4-Triazole-3-thiol
• 1H-[1,4]-Triazole-3-thiol
• CS-W013707
• 5-Mercapto-1,4-triazole
• 3-Mercapto-1,4-triazole
• 1H-1,2,4-Triazole, 3-mercapto-
• NSC97089
• 1,2-Dihydro-3H-1,2,4-triazole-3-thione
• 4H-1,2,4-Triazole-3-thiol
• [1,2,4]triazole-3-thiol
• STR01587
• 3-Mercapto-[1,2,4]TRIAZOLE
• 2-Mercapto-1,5-triazole
• AKOS000120384
• AI3-61291
• 887573-79-7
• STL200174
• 1H-1,2,4-Triazole-3-thiol, 97%
• NSC-97089
• 4,5-dihydro-1h-1,2,4-triazole-5-thione
• DTXSID0062894
• NS00020077
• BDBM50601365
• 1,4-Triazine-2-thiol
• 2-Mercapto-1,3,5-triazole
• MFCD00603192
• 1H-1,2,4-Triazol-5-yl hydrosulfide #
• PB47606
• 1,2,4-Triazol-thiol-(3)
• I10160

• MDL： MFCD00005229
• Inchi： 1S/C2H3N3S/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
• InChI Key： AFBBKYQYNPNMAT-UHFFFAOYSA-N
• SMILES： S=C1N=CNN1

Computed Properties

• Exact Mass: 101.00476828Da
• Monoisotopic Mass: 101.00476828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1h-1,2,4-triazole-5-thiol

Comprehensive Overview of 1H-1,2,4-Triazole-5-thiol (CAS No. 887573-79-7): Properties, Applications, and Industry Insights

1H-1,2,4-Triazole-5-thiol (CAS No. 887573-79-7) is a heterocyclic compound featuring a triazole ring with a thiol functional group. This versatile molecule has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural and chemical properties. The compound's molecular formula (C₂H₃N₃S) and molecular weight (101.13 g/mol) make it a lightweight yet highly reactive building block for synthesizing more complex molecules.

Recent studies highlight the growing demand for 1H-1,2,4-Triazole-5-thiol derivatives in drug discovery, particularly for their potential as antimicrobial agents and enzyme inhibitors. Researchers are exploring its role in addressing antibiotic resistance, a critical global health challenge. The compound's ability to form stable metal complexes also makes it valuable in catalysis and coordination chemistry, aligning with the industry's push toward sustainable chemical processes.

From an industrial perspective, 887573-79-7 is often utilized as an intermediate in the synthesis of crop protection chemicals and electronic materials. Its thiol group enables facile modifications, allowing chemists to tailor its properties for specific applications. For instance, it serves as a precursor for corrosion inhibitors in coatings, addressing durability concerns in automotive and aerospace sectors.

Environmental and safety considerations are paramount when handling 1H-1,2,4-Triazole-5-thiol. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify purity, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

The compound's relevance extends to emerging fields such as green chemistry and bioconjugation. Its compatibility with click chemistry reactions has spurred interest in designing biocompatible polymers and drug-delivery systems. These innovations resonate with current trends in personalized medicine and biodegradable materials, topics frequently searched in academic and industrial databases.

In summary, 1H-1,2,4-Triazole-5-thiol (CAS No. 887573-79-7) exemplifies the intersection of fundamental research and practical innovation. Its adaptability across disciplines—from life sciences to advanced materials—positions it as a compound of enduring scientific and commercial value. Ongoing studies continue to uncover new applications, reinforcing its role in solving contemporary technological challenges.